Cas no 156980-55-1 (Mabioside D)

Mabioside D structure
Mabioside D structure
Product Name:Mabioside D
CAS No:156980-55-1
MF:C42H70O14
MW:798.99681520462
CID:2018529
PubChem ID:131752889
Update Time:2025-04-21

Mabioside D Chemical and Physical Properties

Names and Identifiers

    • Mabioside D
    • 1,2,7,13,17,17-hexamethyl-6-(3-methylbut-2-enyl)-16-[3,4,5-trihydroxy-6-[(3,4,5-trihydroxy-6-methyloxan-2-yl)oxymethyl]oxan-2-yl]oxy-5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-3,4,7-triol
    • CHEBI:185988
    • 156980-55-1
    • (3I(2),15I+/-,17I(3/4),22S)-16,22-Epoxy-15,16,20-trihydroxydammar-24-en-3-yl 6-O-(6-deoxy-I+/--L-mannopyranosyl)-I(2)-D-glucopyranoside
    • DTXSID801105667
    • Inchi: 1S/C42H70O14/c1-19(2)10-13-26-41(9,50)33-21-11-12-24-38(6)16-15-25(37(4,5)23(38)14-17-39(24,7)40(21,8)36(49)42(33,51)56-26)55-35-32(48)30(46)28(44)22(54-35)18-52-34-31(47)29(45)27(43)20(3)53-34/h10,20-36,43-51H,11-18H2,1-9H3
    • InChI Key: ORJZPSXCNAQWIV-UHFFFAOYSA-N
    • SMILES: O1C(C/C=C(\C)/C)C(C)(C2C1(C(C1(C)C2CCC2C3(C)CCC(C(C)(C)C3CCC12C)OC1C(C(C(C(COC2C(C(C(C(C)O2)O)O)O)O1)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 798.47655690g/mol
  • Monoisotopic Mass: 798.47655690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 7
  • Complexity: 1490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 22
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 228Ų
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